Cas no 1586044-15-6 (1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol)

• Product Name: 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol
• CAS No: 1586044-15-6
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 4702166
• Update Time: 2025-05-22

1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol
• (S)-1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol
• 1-(2-methyl-4-nitro-pyrazol-3-yl)pent-4-en-1-ol
• IBSVSHZJDPSKII-UHFFFAOYSA-N
• 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol

• Inchi： 1S/C9H13N3O3/c1-3-4-5-8(13)9-7(12(14)15)6-10-11(9)2/h3,6,8,13H,1,4-5H2,2H3
• InChI Key： IBSVSHZJDPSKII-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=NN1C)[N+](=O)[O-])CCC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Topological Polar Surface Area: 83.9

Additional information on 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol

Recent Advances in the Study of 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol (CAS: 1586044-15-6)

The compound 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol (CAS: 1586044-15-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol, which serves as a key intermediate in the preparation of various heterocyclic compounds. The presence of both nitro and alkene functional groups in its structure allows for diverse chemical transformations, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the synthesis of novel pyrazole derivatives, which exhibit promising biological activities, including anti-inflammatory and anticancer properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents. Additionally, molecular docking studies have revealed that this compound can interact with specific protein targets, further supporting its therapeutic potential.

The pharmacokinetic properties of 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol have also been investigated in recent studies. Results indicate that the compound possesses favorable absorption and distribution characteristics, although further optimization may be required to improve its metabolic stability. These insights are crucial for the design of more effective derivatives with enhanced drug-like properties.

Looking ahead, researchers are exploring the potential of 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol in combination therapies and targeted drug delivery systems. Its unique chemical structure and biological activity profile make it a promising candidate for further investigation in these areas. Future studies are expected to focus on elucidating its mechanism of action and evaluating its efficacy in preclinical models.

In conclusion, 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol (CAS: 1586044-15-6) represents a valuable compound in the field of chemical biology and medicinal chemistry. Its synthetic utility, biological activity, and potential therapeutic applications underscore the importance of continued research in this area. As more data becomes available, this compound may pave the way for the development of novel therapeutic agents with improved efficacy and safety profiles.